Cas no 4648-54-8 (Trimethylsilyl azide)

• Product Name: Trimethylsilyl azide
• CAS No: 4648-54-8
• Molecular Formula: C₃H₉N₃Si
• Molecular Weight: 115.2092
• MDL: MFCD00001986
• CID: 45226
• PubChem ID: 24849336

Trimethylsilyl azide Properties

Names and Identifiers

• TRIMETHYLSILYL AZIDE
• (CH3)3SiN3
• azidotrimethyl-silan
• Silane, azidotrimethyl-
• AZIDOTRIMETHYLSILANE
• TMSiA
• azido(trimethyl)silane
• Trimethylsilylazide
• SEDZOYHHAIAQIW-UHFFFAOYSA-N
• Azidotrimethylsilane, 94%
• C3H9N3Si
• TMS-azide
• TMS azide
• trimethyl silylazide
• trimethylsilyl-azide
• azido-trimethylsilane
• azido trimethylsilane
• azidotrimethyl-silane
• azidotrimethyl silane
• trimethyl silyl azide
• Me3SiN3
• N3SiMe3
• PubChem18540
• TMSN3
• TMS-N3
• KSC237I0L
• Azidotrimethylsilane
• F2196-0103
• S19050
• T0801
• 4648-54-8
• AKOS005720867
• A1717
• NS00046632
• D92395
• F1905-7146
• BP-21120
• DTXSID3063542
• Q2875204
• MFCD00001986
• EN300-41580
• CCRIS 8048
• azido trimethyl silane
• AMY6988
• Trimethylazidosilane; Trimethylsilicon azide; Trimethylsilyl azide
• EM57JSM2Y9
• BB 0263054
• J-519622
• SCHEMBL9341
• FT-0622523
• EINECS 225-078-5
• UNII-EM57JSM2Y9
• Trimethylsilicon azide
• STR02449
• AKOS040765880
• trimethylazidosilane
• DB-009880
• STL146454
• Silane, azidotrimethyl
• DTXCID7040493
• BBL011361
• Azidotrimethylsilane; Trimethylazidosilane; Trimethylsilicon Azide

• MDL： MFCD00001986
• InChIKey： SEDZOYHHAIAQIW-UHFFFAOYSA-N
• Inchi： 1S/C3H9N3Si/c1-7(2,3)6-5-4/h1-3H3
• SMILES： [Si](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])N=[N+]=[N-]
• BRN： 1903730

Computed Properties

• Exact Mass: 115.05700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 115.057
• Heavy Atom Count: 7
• Complexity: 97.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 14.4

Experimental Properties

• LogP: 1.58436
• PSA: 49.75000
• Refractive Index: n20/D 1.414(lit.)
• Water Partition Coefficient: decompose
• Boiling Point: 97°C(lit.)
• Melting Point: -95°C
• Vapor Pressure: No data available
• Flash Point: Fahrenheit: 73.4 ° f
  Celsius: 23 ° c
  
• Solubility: Miscible with toluene, dichloromethane, diethyl ether and most organic solvents.
• Color/Form: colorless liquid
• Solubility: Soluble in most organic solvents, it is usually used in CH2Cl2, THF and MeCN.
• Sensitiveness: Moisture Sensitive
• Density: 0.868 g/mL at 25 °C(lit.)

Trimethylsilyl azide Security Information

• Symbol:
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16-S36/37/39-S45-S8-S57-S36/37-S29
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11; R23/24/25; R29; R50/53
• Hazard Level：3
• Dangerous goods sign：
• Hazardous Material transportation number：UN 1992 3/PG 2
• Hazard Statement： H225,H301,H311,H331
• Warning Statement： P210,P261,P280,P301+P310,P311
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：II
• Risk Phrases： 11-23/24/25
• Signal Word：Danger
• TSCA：Yes
• HazardClass：3
• FLUKA BRAND F CODES：10-33

Trimethylsilyl azide Customs Data

• HS CODE：29310095
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds